Cas no 2201163-33-7 (2-(but-2-yn-1-yloxy)-5-chloropyrimidine)

• Product Name: 2-(but-2-yn-1-yloxy)-5-chloropyrimidine
• CAS No: 2201163-33-7
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 5326658
• Update Time: 2025-05-21

2-(but-2-yn-1-yloxy)-5-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(2-butyn-1-yloxy)-5-chloro-
• 2-(but-2-yn-1-yloxy)-5-chloropyrimidine

• Inchi： 1S/C8H7ClN2O/c1-2-3-4-12-8-10-5-7(9)6-11-8/h5-6H,4H2,1H3
• InChI Key： FNOXLEPOXOOQLR-UHFFFAOYSA-N
• SMILES： C1(OCC#CC)=NC=C(Cl)C=N1

Additional information on 2-(but-2-yn-1-yloxy)-5-chloropyrimidine

Recent Advances in the Study of 2-(But-2-yn-1-yloxy)-5-chloropyrimidine (CAS: 2201163-33-7)

2-(But-2-yn-1-yloxy)-5-chloropyrimidine (CAS: 2201163-33-7) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block in the synthesis of biologically active compounds, particularly in the context of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

The compound's structure, featuring a chloropyrimidine core and a but-2-yn-1-yloxy side chain, makes it a valuable intermediate in organic synthesis. Recent publications have demonstrated its use in click chemistry reactions, where the alkyne moiety facilitates copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate triazole-linked derivatives. These derivatives have shown promising activity against various biological targets, including protein kinases involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of triazole-containing kinase inhibitors derived from 2-(but-2-yn-1-yloxy)-5-chloropyrimidine, with several compounds exhibiting nanomolar potency against EGFR and VEGFR2.

In addition to its role in kinase inhibitor development, 2-(but-2-yn-1-yloxy)-5-chloropyrimidine has been investigated as a precursor for antiviral agents. A recent study in Antiviral Research (2024) described its incorporation into nucleoside analogues designed to target viral polymerases. The researchers found that modifications at the 5-position of the pyrimidine ring, including the chloro substituent, significantly influenced the compounds' ability to inhibit viral replication. Specifically, one derivative showed potent activity against SARS-CoV-2 in vitro, suggesting potential applications in COVID-19 treatment.

The compound's pharmacokinetic properties have also been a subject of recent investigation. A 2024 pharmacokinetic profiling study published in Xenobiotica revealed that 2-(but-2-yn-1-yloxy)-5-chloropyrimidine exhibits favorable metabolic stability in human liver microsomes, with a half-life of approximately 120 minutes. However, the study also noted that the compound's bioavailability could be limited by first-pass metabolism, prompting ongoing research into prodrug strategies to improve its oral absorption.

From a safety perspective, recent toxicological evaluations have provided important insights. A 2023 study in Toxicology Reports assessed the acute toxicity of 2-(but-2-yn-1-yloxy)-5-chloropyrimidine in rodent models, establishing an LD50 value of 450 mg/kg for oral administration. While these findings suggest moderate toxicity, researchers emphasize the need for careful dose optimization in therapeutic applications. Concurrently, structure-activity relationship (SAR) studies are underway to identify modifications that could enhance the compound's therapeutic index.

Looking forward, several research groups are exploring the potential of 2-(but-2-yn-1-yloxy)-5-chloropyrimidine in targeted drug delivery systems. A particularly innovative approach, reported in a 2024 Nature Communications article, involves conjugating the compound to antibody-drug conjugates (ADCs) through its alkyne functionality. This strategy has shown promise in preclinical cancer models, with the pyrimidine moiety serving as both a linker and a pharmacophore. Such developments underscore the compound's versatility and potential to contribute to next-generation therapeutics.

In conclusion, recent research on 2-(but-2-yn-1-yloxy)-5-chloropyrimidine (CAS: 2201163-33-7) highlights its growing importance in medicinal chemistry. Its dual functionality as a synthetic building block and bioactive scaffold positions it as a valuable tool for drug discovery. While challenges remain in optimizing its pharmacokinetic profile and reducing toxicity, the compound continues to inspire innovative approaches in the development of kinase inhibitors, antiviral agents, and targeted therapies. Ongoing research in this area is expected to yield additional insights into its therapeutic potential and applications in chemical biology.